![molecular formula C23H26O5 B3045234 21-(Acetyloxy)-9b,11b-epoxy-pregna-1,4,16-triene-3,20-dione CAS No. 103466-44-0](/img/structure/B3045234.png)
21-(Acetyloxy)-9b,11b-epoxy-pregna-1,4,16-triene-3,20-dione
Overview
Description
21-(Acetyloxy)-9b,11b-epoxy-pregna-1,4,16-triene-3,20-dione (21-ACE) is a synthetic compound that has been widely studied for its potential applications in scientific research. 21-ACE is a derivative of progesterone, a hormone involved in pregnancy and the menstrual cycle, and has been shown to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Microbial Conversion and Synthesis
- The compound is used in studies of microbial conversion, particularly by Nocardioides simplex VKM Ac-2033D, to produce value precursors in the synthesis of modern glucocorticoids starting from 9alpha-hydroxyandrostenes. This conversion includes processes like 1(2)-dehydrogenation and deacetylation, providing selective accumulation of certain metabolites (Fokina & Donova, 2003).
- Another study explored the conversion pathways of similar steroid compounds by the same microorganism, including processes like deacetylation and non-enzymatic migration of acyl groups, which are relevant for the production of specific steroid metabolites (Fokina, Sukhodolskaya, Baskunov, Turchin, Grinenko, & Donova, 2003).
Steroid Synthesis and Molecular Structure
- The compound has been a focus in the improved method of preparation and synthesis of related steroid hormones. This involves specific chemical processes, such as rearrangement by mineral acids and stereospecific reduction, contributing to the broader field of steroid chemistry (Gregory, Hunt, May, Nice, & Phillips, 1966).
- A novel scheme for the synthesis of this compound from 9α-hydroxyandrostenedione was developed, which is considered key in steroidal drug synthesis. This scheme increases the economic efficiency of the process by introducing the C-1(2) double bond earlier in the synthesis (Diep & Huy, 2019).
Application in Medicinal Chemistry
- The compound has been used in the synthesis and study of topical anti-inflammatory properties of related steroid compounds. This research is significant in the development of new therapeutic agents with specific pharmacological properties (Toscano, Grisanti, Fioriello, Barlotti, Bianchetti, & Riva, 1977).
- Its use in the efficient synthesis of key intermediates for highly active fluorinated corticosteroids has been explored. Such developments have significant implications in pharmaceutical manufacturing and the global supply of corticosteroids (Andryushina, Stytsenko, Karpova, Yaderets, & Dzhavakhiya, 2018).
properties
IUPAC Name |
[2-[(1S,2S,10S,11S,15S,17S)-2,15-dimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6,13-trien-14-yl]-2-oxoethyl] acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26O5/c1-13(24)27-12-19(26)18-7-6-16-17-5-4-14-10-15(25)8-9-22(14,3)23(17)20(28-23)11-21(16,18)2/h7-10,16-17,20H,4-6,11-12H2,1-3H3/t16-,17-,20-,21-,22-,23+/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYZZIRWUQLDQOR-GMNINMNUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC(=O)C1=CCC2C1(CC3C4(C2CCC5=CC(=O)C=CC54C)O3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OCC(=O)C1=CC[C@@H]2[C@@]1(C[C@H]3[C@@]4([C@H]2CCC5=CC(=O)C=C[C@@]54C)O3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901169351 | |
Record name | (9β,11β)-21-(Acetyloxy)-9,11-epoxypregna-1,4,16-triene-3,20-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901169351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
382.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
21-(Acetyloxy)-9b,11b-epoxy-pregna-1,4,16-triene-3,20-dione | |
CAS RN |
103466-44-0 | |
Record name | (9β,11β)-21-(Acetyloxy)-9,11-epoxypregna-1,4,16-triene-3,20-dione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=103466-44-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (9β,11β)-21-(Acetyloxy)-9,11-epoxypregna-1,4,16-triene-3,20-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901169351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (9beta,11beta)-3,20-dioxo-9,11-epoxypregna-1,4,16-trien-21-yl acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.117.689 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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